Cobalt(II) oxide
Cat. No. B074363
Key on ui cas rn:
1307-96-6
M. Wt: 74.933 g/mol
InChI Key: IVMYJDGYRUAWML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08986644B2
Procedure details
dissolving the cobalt oxide with a dilute nitric acid solution to yield a second cobalt nitrate solution; and
Name
Identifiers
|
REACTION_CXSMILES
|
[Co:1]=O.[N+:3]([O-:6])([OH:5])=[O:4]>>[N+:3]([O-:6])([O-:5])=[O:4].[Co+2:1].[N+:3]([O-:6])([O-:5])=[O:4] |f:2.3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Co]=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)(O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])[O-].[Co+2].[N+](=O)([O-])[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
